Perfluoro-2-isopropoxypropionyl fluoride

• Molecular Formula: C6F12O2
• Molecular Weight: 332.04 g/mol
• SMILES: C(=O)(C(C(F)(F)F)(OC(C(F)(F)F)(C(F)(F)F)F)F)F
• InChI: InChI=1S/C6F12O2/c7-1(19)2(8,4(10,11)12)20-3(9,5(13,14)15)6(16,17)18
• InChIKey: DIQJXOSFROSCFO-UHFFFAOYSA-N

Perfluoro-2-isopropoxypropionyl fluoride, also systematically known as perfluoro(2-methyl-3-oxahexanoyl) fluoride and commonly referred to as hexafluoropropylene oxide (HFPO) dimer acid fluoride (HFPO-DAF), is a fluorinated acyl fluoride with the molecular formula C₆F₁₂O₂ and a molecular weight of 332.04 g/mol. This compound is a key intermediate in the synthesis of perfluoropolyethers (PFPEs) and fluorinated vinyl ether monomers.

Perfluoro-2-isopropoxypropionyl Fluoride (HFPO Dimer Acid Fluoride): Chemical Identity and Core Characteristics

Perfluoro-2-isopropoxypropionyl fluoride, also systematically known as perfluoro(2-methyl-3-oxahexanoyl) fluoride and commonly referred to as hexafluoropropylene oxide (HFPO) dimer acid fluoride (HFPO-DAF), is a fluorinated acyl fluoride with the molecular formula C₆F₁₂O₂ and a molecular weight of 332.04 g/mol . This compound is a key intermediate in the synthesis of perfluoropolyethers (PFPEs) and fluorinated vinyl ether monomers [1]. It is a clear, colorless liquid with a boiling point of 54–56°C, a density of approximately 1.61 g/mL, and a refractive index of 1.300, and it is classified as moisture-sensitive, requiring storage under inert gas at 2–8°C .

1

Intermediate for perfluoropolyether (PFPE) and fluorinated vinyl ether monomer synthesis

Anhydrous polymerization and derivatization workflows

2

Moisture-sensitive acyl fluoride; requires inert gas storage (2–8 °C)

Compatible with dry solvent handling and Schlenk techniques

3

Defined dimeric chain length enables narrow molecular weight PFPEs

Supports controlled anionic ring-opening polymerization

• [1] Okazoe T, Watanabe K, Itoh M, Shirakawa D, Tatematsu S. A new route to perfluorinated vinyl ether monomers: synthesis of perfluoro(alkoxyalkanoyl) fluorides from non-fluorinated compounds. J Fluor Chem. 2001;109(1):109-116. View Source

Why HFPO Dimer Acid Fluoride Cannot Be Substituted by Other HFPO Oligomers or Perfluorinated Acyl Fluorides

Although perfluoro-2-isopropoxypropionyl fluoride belongs to a broader class of perfluorinated acyl fluorides and HFPO oligomers, its specific molecular architecture—a defined dimeric chain length with a unique branched isopropoxy ether moiety—confers distinct physicochemical and reactivity profiles that cannot be replicated by its trimer (n=3) or tetramer (n=4) homologues, nor by simpler perfluorinated acyl fluorides [1]. The dimer's precise stoichiometry and functional group positioning are critical for the controlled synthesis of perfluoropolyethers with narrow molecular weight distributions and for the regioselective preparation of perfluorinated vinyl ether monomers [2]. Substituting this compound with an alternative oligomer or a different perfluoroacyl fluoride would alter the chain length, ether oxygen content, and branching pattern, thereby compromising the performance characteristics of the final fluoropolymer or specialty chemical [3].

Target compound HFPO dimer acid fluoride (C₆, branched isopropoxy)

HFPO trimer / tetramer Longer chain, higher ether oxygen content alters copolymerization behaviour and final fluoropolymer flexibility

Chain-length mismatch limits direct substitution in narrow-dispersity PFPE synthesis

Target compound Branched isopropoxy ether moiety

Linear perfluorinated acyl fluorides Lack the specific regioselectivity required for perfluoropropyl vinyl ether (PPVE) monomer preparation

Reactivity and vinyl ether precursor suitability may not transfer

• [1] Saito S, Tatsu H, Grinevskaya V. Process for preparing fluoropolymer. United States Patent Application US20010050351. December 13, 2001. View Source
• [2] Okazoe T, et al. "PERFECT": An Entirely New Methodology for Synthesizing Perfluorinated Compounds. J Synth Org Chem Jpn. 2003;61(2):164-169. View Source
• [3] Savu PM. Perfluoropolyether oligomers and polymers. United States Patent US4647413. March 3, 1987. View Source

Quantitative Comparative Evidence for Selecting Perfluoro-2-isopropoxypropionyl Fluoride

Oligomerization Yield and Selectivity: HFPO Dimer vs. Trimer Synthesis Efficiency

In the oligomerization of hexafluoropropylene oxide (HFPO) to produce perfluorocarboxylic acid fluorides, the HFPO dimer (perfluoro-2-isopropoxypropionyl fluoride) is obtained in yields of 80% or higher under standard reaction conditions, whereas the selective synthesis of the HFPO trimer is significantly more challenging, typically achieving selectivities of approximately 60% or less in the product mixture [1]. This disparity in synthetic accessibility directly impacts procurement considerations: the dimer is a reliably high-yielding product with established industrial processes, while the trimer often requires specialized catalyst/solvent systems to achieve even moderate selectivity, leading to higher production costs and batch-to-batch variability [1].

Synthetic yield

Head-to-head

≥80% dimer vs ≤60% trimer

Supports procurement reliability and batch consistency for industrial-scale manufacture

Alkali metal fluoride catalysis in aprotic polar solvents

Evidence Dimension	Synthetic yield/selectivity in HFPO oligomerization
Target Compound Data	HFPO dimer yield ≥80%
Comparator Or Baseline	HFPO trimer selectivity ≤60%
Quantified Difference	Dimer yield is at least 20 percentage points higher than trimer selectivity
Conditions	Oligomerization of HFPO using alkali metal fluoride catalysts in aprotic polar solvents

Why This Matters

Higher synthetic yield and established process reliability translate to lower procurement costs and more consistent product quality for industrial-scale fluoropolymer manufacturing.

• [1] Process for producing perfluorocarboxylic acid fluoride. United States Patent US5399754A. April 26, 1994. View Source

Thermochemical Stability: Enthalpy of Formation of HFPO Dimer vs. Trimer

Calorimetric determination of the enthalpies of formation for HFPO dimer and trimer at 298.15 K reveals distinct thermochemical profiles [1]. While the absolute values are not publicly disclosed in the abstract, the study confirms that the dimer and trimer possess measurably different enthalpies of formation, a fundamental thermodynamic property that influences their reactivity and stability in subsequent polymerization and derivatization reactions [1].

Enthalpy of formation

Head-to-head

Measurably different from trimer at 298.15 K

Indicates distinct thermodynamic driving forces in polymerization

Exact values not publicly disclosed; solution calorimetry

Evidence Dimension	Enthalpy of formation (ΔHf) at 298.15 K
Target Compound Data	Determined by solution calorimetry (exact value not publicly disclosed)
Comparator Or Baseline	HFPO trimer enthalpy of formation
Quantified Difference	Measurably different thermochemical profiles confirmed
Conditions	Solution calorimetry at 298.15 K

Why This Matters

Different enthalpies of formation indicate distinct thermodynamic driving forces in reactions, which can affect polymerization kinetics and the properties of the resulting fluoropolymers.

• [1] Tiflova LA, Monayenkova AS. Calorimetric investigation of thermochemical properties of hexafluoropropylene oxides oligomers. Fluorine Notes. 2016;4(107):166. View Source

Environmental Fate and Bioaccumulation Potential: HFPO Dimer Acid vs. Trimer and Tetramer Acids

In plant uptake studies, HFPO dimer acid (HFPO-DA) exhibited a 2- to 264-fold greater accumulation in lettuce shoots compared to HFPO trimer acid and HFPO tetramer acid, resulting in higher estimated daily intake values for the dimer-derived acid [1]. Conversely, the trimer and tetramer acids were primarily fixed in roots with significantly lower shoot translocation [1]. This differential environmental mobility indicates that the choice of HFPO oligomer precursor has downstream implications for the environmental fate of its degradation products and the associated regulatory considerations.

Environmental fate

Head-to-head

2–264× greater shoot accumulation vs trimer/tetramer acids

Downstream regulatory and environmental risk assessment relevance

Lettuce uptake study; dimer acid translocated to shoots

Evidence Dimension	Shoot accumulation in lettuce
Target Compound Data	HFPO-DA: 2-264× greater shoot accumulation
Comparator Or Baseline	HFPO trimer acid and HFPO tetramer acid
Quantified Difference	2- to 264-fold greater shoot accumulation for dimer acid
Conditions	Lettuce uptake study

Why This Matters

The differential environmental fate of HFPO oligomer acids has direct implications for regulatory compliance, environmental risk assessment, and the selection of precursors in applications where environmental release is a concern.

• [1] MEDLINE Abstract. HFPO dimer acid (HFPO-DA) shoot accumulation vs. trimer and tetramer acids. Accessed via Medscape Reference. View Source

Degradation Susceptibility: HFPO Trimer and Tetramer Acid Resistance vs. Dimer Acid

Electrochemical degradation studies indicate that HFPO trimer and tetramer acids exhibit greater resistance to degradation compared to the dimer acid, attributed to the protective effect of the -CF₃ branched chain and the increased C-F bond dissociation energy associated with additional ether oxygen atoms in the longer oligomers [1]. This differential stability means that the dimer-derived materials may be more amenable to certain remediation or end-of-life treatment strategies, a factor that can influence material selection in applications subject to stringent environmental regulations.

Degradation resistance

Head-to-head

Dimer acid more readily degraded than trimer/tetramer

Affects end-of-life material management and remediation strategies

Electrochemical degradation with Zn-doped SnO₂-Ti₄O₇ anode

Evidence Dimension	Electrochemical degradation susceptibility
Target Compound Data	HFPO dimer acid: more readily degraded
Comparator Or Baseline	HFPO trimer and tetramer acids
Quantified Difference	Trimer/tetramer acids exhibit more difficult degradation due to -CF₃ branch protection and increased C-F bond dissociation energy
Conditions	Electrochemical degradation using Zn-doped SnO₂-Ti₄O₇ anode

Why This Matters

The differential degradation resistance among HFPO oligomers affects end-of-life material management and environmental persistence, which are critical factors for procurement decisions in regulated industries.

• [1] Fabrication and characterizations of Zn-doped SnO₂-Ti₄O₇ anode for electrochemical degradation of hexafluoropropylene oxide dimer acid and its homologues. CNKI Scholar. View Source

Reactivity and Application Specificity: HFPO Dimer as a Precursor for Perfluorinated Vinyl Ether Monomers

Perfluoro-2-isopropoxypropionyl fluoride (HFPO dimer) is specifically identified as a key precursor for the synthesis of perfluorinated vinyl ether monomers, such as perfluoropropyl vinyl ether (PPVE), via thermal elimination or dechlorination pathways [1]. In contrast, higher HFPO oligomers (trimer, tetramer) are not typically employed for this specific monomer synthesis, as their longer chain lengths and altered ether oxygen positioning yield vinyl ethers with different physical properties and copolymerization behavior [1]. The dimer's precise chain length is optimized for producing vinyl ethers that impart desirable flexibility and low-temperature performance in fluoropolymers like PFA and MFA.

Vinyl ether precursor

Class-level inference

Established precursor for PPVE; trimer/tetramer not typically used

Standard choice for specific high-performance fluoropolymer synthesis

Thermal elimination / dechlorination pathways

Evidence Dimension	Suitability for perfluorinated vinyl ether monomer synthesis
Target Compound Data	HFPO dimer: Established precursor for PPVE and related vinyl ethers
Comparator Or Baseline	HFPO trimer and higher oligomers: Not typically used for vinyl ether monomer synthesis
Quantified Difference	Qualitative difference in application suitability; dimer is the standard precursor
Conditions	Thermal elimination or dechlorination reactions

Why This Matters

The dimer's unique suitability for producing specific vinyl ether monomers makes it irreplaceable in the synthesis of certain high-performance fluoropolymers, directly impacting material procurement for these applications.

• [1] Okazoe T, et al. A new route to perfluorinated vinyl ether monomers: synthesis of perfluoro(alkoxyalkanoyl) fluorides from non-fluorinated compounds. J Fluor Chem. 2001;109(1):109-116. View Source

High-Value Application Scenarios for Perfluoro-2-isopropoxypropionyl Fluoride

Synthesis of Perfluoropropyl Vinyl Ether (PPVE) for High-Performance Fluoropolymers

Perfluoro-2-isopropoxypropionyl fluoride serves as the primary precursor for the synthesis of perfluoropropyl vinyl ether (PPVE), a critical comonomer used in the production of melt-processable fluoropolymers such as perfluoroalkoxy alkanes (PFA) and methylfluoroalkoxy (MFA) polymers [1]. The dimer's specific chain length and branching confer the optimal balance of flexibility, chemical resistance, and thermal stability required for these high-value materials, which are employed in semiconductor manufacturing, chemical processing equipment, and high-purity fluid handling systems.

Controlled Synthesis of Narrow-Dispersity Perfluoropolyethers (PFPEs)

The HFPO dimer acid fluoride is employed as a polymerization initiator or chain extender in the anionic ring-opening polymerization of hexafluoropropylene oxide (HFPO) to produce perfluoropolyether (PFPE) acyl fluorides with narrow molecular weight distributions [1]. The use of the pure dimer, as opposed to mixed oligomers, allows for precise control over the polymer chain length and end-group functionality, which is essential for producing high-performance PFPE lubricants, vacuum pump fluids, and inert heat transfer fluids for demanding aerospace and electronics applications [2].

Preparation of Specialty Fluorinated Surfactants and Surface Modifiers

The reactive acyl fluoride group of perfluoro-2-isopropoxypropionyl fluoride can be readily converted to carboxylic acids, esters, amides, and other functional derivatives, enabling its use as a building block for novel fluorinated surfactants and surface modification agents [1]. The compound's defined dimeric perfluoropolyether structure imparts a specific hydrophilic-lipophilic balance (HLB) that differs from that of surfactants derived from trimer or tetramer oligomers, offering tailored wetting, leveling, and anti-fouling properties for specialty coatings, textile treatments, and fire-fighting foam formulations.

Application

Selection Property

Validation Focus

PPVE monomer synthesis

Dimer chain length and branching for optimal copolymer flexibility

Vinyl ether monomer reactivity and PFA/MFA copolymer performance

Narrow-dispersity PFPEs

Pure dimer enables controlled molecular weight and end-group fidelity

Polymer chain length distribution and thermal/oxidative stability

Specialty fluorinated surfactants

Defined dimeric perfluoropolyether HLB distinct from higher oligomers

Wetting, leveling, and anti-fouling property screening

• [1] Okazoe T, et al. A new route to perfluorinated vinyl ether monomers: synthesis of perfluoro(alkoxyalkanoyl) fluorides from non-fluorinated compounds. J Fluor Chem. 2001;109(1):109-116. View Source
• [2] Saito S, Tatsu H, Grinevskaya V. Process for preparing fluoropolymer. United States Patent Application US20010050351. December 13, 2001. View Source